N-(4-methoxyphenyl)-4-(4-methylphenyl)-1,3-thiazol-2-amine

• IUPAC Name: N-(4-methoxyphenyl)-4-(4-methylphenyl)-1,3-thiazol-2-amine
• InChI: InChI=1S/C17H16N2OS/c1-12-3-5-13(6-4-12)16-11-21-17(19-16)18-14-7-9-15(20-2)10-8-14/h3-11H,1-2H3,(H,18,19)
• InChI Key: QDJZCXQHYHBCAC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CSC(=N2)NC3=CC=C(C=C3)OC
• Molecular Formula: C17H16N2OS
• Molecular Weight: 296.4 g/mol

Description

N-(4-methoxyphenyl)-4-(4-methylphenyl)-1,3-thiazol-2-amine is an organic compound that belongs to the class of thiazole derivatives. Thiazoles are heterocyclic compounds containing both sulfur and nitrogen atoms in the ring structure. This particular compound is characterized by the presence of a methoxy group on one phenyl ring and a methyl group on another phenyl ring, attached to a thiazole core.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-methoxyphenyl)-4-(4-methylphenyl)-1,3-thiazol-2-amine typically involves the reaction of 4-methoxyaniline with 4-methylbenzaldehyde in the presence of a thiazole-forming reagent. The reaction conditions often include the use of a base such as potassium carbonate and a solvent like ethanol. The mixture is heated under reflux to facilitate the formation of the thiazole ring.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

N-(4-methoxyphenyl)-4-(4-methylphenyl)-1,3-thiazol-2-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the methoxy or methyl groups can be replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Nucleophiles like sodium methoxide in methanol.

Major Products Formed

Oxidation: Formation of corresponding sulfoxides or sulfones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted thiazole derivatives.

Scientific Research Applications

N-(4-methoxyphenyl)-4-(4-methylphenyl)-1,3-thiazol-2-amine has various applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of more complex thiazole derivatives.

Biology: Investigated for its potential biological activities, such as antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-(4-methoxyphenyl)-4-(4-methylphenyl)-1,3-thiazol-2-amine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. The exact pathways and targets depend on the specific biological context and the nature of the interactions.

Comparison with Similar Compounds

Similar Compounds

N-(4-methoxyphenyl)-4-phenyl-1,3-thiazol-2-amine: Similar structure but lacks the methyl group on the phenyl ring.

N-(4-methylphenyl)-4-phenyl-1,3-thiazol-2-amine: Similar structure but lacks the methoxy group on the phenyl ring.

Uniqueness

N-(4-methoxyphenyl)-4-(4-methylphenyl)-1,3-thiazol-2-amine is unique due to the presence of both methoxy and methyl groups, which can influence its chemical reactivity and biological activity